Latanoprost-d4

• Molecular Formula: C26H36D4O5
• Molecular Weight: 436.6
• InChI Key: GGXICVAJURFBLW-XUVAVRMSSA-N
• Appearance: Assay:≥99% deuterated forms (d1-d4)A solution in methyl acetate
• synonyms: (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoic Acid-d4 1-Methylethyl Ester; Isopropyl-(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate-d4; PhXA-41-d4; GAAP Of

Description

Latanoprost-d4 contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of latanoprost by GC- or LC-mass spectrometry. Latanoprost is the isopropyl ester of 17-phenyl-13,14-dihydro prostaglandin F2α. It is a prodrug form of the free acid, which is a potent agonist of the FP receptor in the eye. Latanoprost reduces intraocular pressure in glaucoma patients with few side effects. The EC50 value of latanoprost for (free acid) for FP receptors is 3.6 nM.

Scientific Research Applications

1. Hair Growth and Pigmentation Latanoprost, a prostaglandin analogue, has been explored for its effects on hair growth and pigmentation. Studies have shown its efficacy in increasing hair density and pigmentation in patients with androgenetic alopecia. The substance has also been used to treat eyelash alopecia, demonstrating its potential in stimulating hair follicle activity and treating hair loss (Blume-Peytavi et al., 2012); (Johnstone & Albert, 2002).

2. Ocular Tissue Interaction Latanoprost's impact on ocular tissues, particularly its involvement in upregulating matrix metalloproteinases (MMPs) in the cornea, has been a subject of research. This has implications for conditions like keratoconus and glaucoma (Amano et al., 2008).

3. Neuroprotective Effects Investigations into the neuroprotective and neuroregenerative effects of latanoprost have revealed its potential in promoting neurite outgrowth in retinal ganglion cells. This is mediated through specific signaling pathways, highlighting its therapeutic potential in glaucoma treatment and the modulation of physiological activities of prostaglandins (Zheng et al., 2011).

4. Intraocular Pressure Management Latanoprost's primary use in reducing intraocular pressure (IOP) in glaucoma patients is well-documented. Studies demonstrate its efficacy and tolerability, often comparing it with other ocular hypotensive agents, and revealing its mechanism of action through increased uveoscleral outflow (Camras, 1996); (Patel & Spencer, 1996).

5. Ocular Tolerance and Formulation Improvements Research on improving the stability, solubility, and ocular tolerance of latanoprost formulations has been conducted. For instance, incorporating cyclodextrins in latanoprost formulations showed promising results in addressing these limitations, making it a more effective treatment for glaucoma (Rodriguez-Aller et al., 2015).